4-fluoro-N-(4-(3-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-[4-[3-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H14FN5O2S2/c1-9-21-22-16(26-9)19-13(23)7-6-12-8-25-15(18-12)20-14(24)10-2-4-11(17)5-3-10/h2-5,8H,6-7H2,1H3,(H,18,20,24)(H,19,22,23)
• InChI Key: LQXMDLOMWYXWKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H14FN5O2S2
• Molecular Weight: 391.4 g/mol

Description

4-fluoro-N-(4-(3-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-3-oxopropyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H14FN5O2S2 and its molecular weight is 391.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study described the synthesis of 5-arylidene derivatives, including fluorobenzamides with thiazole and thiazolidine moieties, which showed promising antimicrobial activities against a variety of bacteria and fungi. The presence of a fluorine atom at the 4th position of the benzoyl group in these compounds was essential for enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).

Antitumor and Anticancer Applications

Research into fluorinated benzothiazoles has shown potent cytotoxic effects in vitro against human breast cancer cell lines. These studies provide a foundation for the development of new antitumor agents (Hutchinson et al., 2001). Another study highlighted the synthesis and anticancer evaluation of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives, demonstrating promising in vitro anticancer activity against various human cancer cell lines (Tiwari et al., 2017).

Antibacterial Agents

The synthesis of new fluorine-containing thiadiazolotriazinones as potential antibacterial agents was reported. These compounds showed significant activity in low concentrations, underscoring the potential of fluorinated compounds in developing new antibiotics (Holla, Bhat, & Shetty, 2003).

Material Synthesis and Analysis

Fluorine-containing compounds have also been utilized in the synthesis of materials with specific applications. For example, the spectroscopic and theoretical studies of fluorescence effects in bio-active compounds, including those with methyl-1,3,4-thiadiazol-2-yl moieties, have implications for developing new materials with desirable fluorescence properties (Matwijczuk et al., 2018).